Cas no 15358-88-0 (Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-)

Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel- structure
15358-88-0 structure
Product Name:Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-
CAS No:15358-88-0
MF:C10H16O
MW:152.233443260193
CID:155546
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-
    • (1alpha,2beta,5alpha)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
    • 3-Pinanone, cis
    • cis-Pinocamphone
    • cis-pinocamphone (isopinocamphone)
    • Isocamphopinone
    • Isopinocamphon
    • Isopinocamphone
    • Pinocamphone, cis-
    • Inchi: 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3
    • InChI Key: MQPHVIPKLRXGDJ-UHFFFAOYSA-N
    • SMILES: CC1C(=O)CC2C(C1C2)(C)C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.95
  • Boiling Point: 212°Cat760mmHg
  • Flash Point: 72.8°C
  • Refractive Index: 1.467
  • PSA: 17.07
  • LogP: 2.25760

Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel- Related Literature

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